Cas no 2082-81-7 (1,4-Butanediol Dimethylacrylate)

• Product Name: 1,4-Butanediol Dimethylacrylate
• CAS No: 2082-81-7
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD00008594
• CID: 42434
• PubChem ID: 24854068
• Update Time: 2025-11-02

1,4-Butanediol Dimethylacrylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol dimethacrylate
• Tetramethylene Glycol Dimethacrylate (stabilized with MEHQ)
• 1,4-butadediol
• 1,4-dihydroxybutane dimethacrylate
• Butane-1,4-diol dimethacrylate
• butane-1,4-diol dimethylacrylate
• butane-1,4-diyl di(methacrylate)
• DIMETHACRYLATE
• N-TRIMETHYLAMINE
• R2,TRIMETHYLAMINE
• TMA
• TMA-25
• TMA-40
• TRIMETHYLAMINE
• x970
• 1,4-Butanediol Dimethacrylate (stabilized with MEHQ)
• 2-Propenoicacid, 2-methyl-, 1,4-butanediyl ester (9CI)
• Methacrylic acid, tetramethyleneester (6CI,7CI,8CI)
• 1,4-Butanediol, dimethacrylate (8CI)
• 1,4-Butylenedimethacrylate
• 1,4-Butylene glycol dimethacrylate
• 1,4-Tetramethylenedimethacrylate
• BDDMA
• BDMA
• Butanediol dimethacrylate
• DMM 4
• Light Ester1.4BG
• Mhoromer MFM 405
• NK Ester BD
• Oligotetramethylene glycoldimethacrylate
• SR 214
• SR 214B
• SR 214E
• Sartomer 214
• Tetramethylenedimethacrylate
• Tetramethylene glycol dimethacrylate
• Tetramethylenemethacrylate
• Tetramethylene dimethacrylate
• Butylene dimethacrylate
• 1,4-Butylene dimethacrylate
• Butane-1,4-diyl bis(2-methylacrylate)
• Tetramethylene methacrylate
• 2-Propenoic acid, 2-methyl-, 1,4-butanediyl ester
• KX6732HE0U
• XOJWAAUYNWGQAU-UHFFFAOYSA-N
• Methacrylic acid, tetramethylene ester
• Oligotetramethylene glycol dimet
• 1,4-Butanediol Dimethylacrylate

• MDL： MFCD00008594
• Inchi： 1S/C12H18O4/c1-9(2)11(13)15-7-5-6-8-16-12(14)10(3)4/h1,3,5-8H2,2,4H3
• InChI Key： XOJWAAUYNWGQAU-UHFFFAOYSA-N
• SMILES： CC(C(OCCCCOC(C(=C)C)=O)=O)=C
• BRN： 956566

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 1.023 g/mL at 25 °C(lit.)
• Melting Point: −117 °C(lit.)
• Boiling Point: 134°C/4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.456(lit.)
• PSA: 52.60000
• LogP: 2.00520
• Sensitiveness: Sensitive to light
• Solubility: Not determined
• Merck: 14,9710
• Vapor Pressure: 430 mm Hg ( 25 °C)
• pka: 9.8(at 25℃)

1,4-Butanediol Dimethylacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：1
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S3-S16-S26-S29-S39-S36/37/39
• FLUKA BRAND F CODES：9-34
• RTECS：PA0350000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：I
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38; R43
• Packing Group：I
• Safety Term：3
• Packing Group：I
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals High Polymer Materials

Additional information on 1,4-Butanediol Dimethylacrylate

1,4-Butanediol Dimethylacrylate (CAS No. 2082-81-7): Properties, Applications, and Industry Insights

1,4-Butanediol Dimethylacrylate (CAS No. 2082-81-7) is a versatile dimethacrylate monomer widely used in polymer chemistry and industrial applications. This compound, also known as BDDMA, belongs to the family of crosslinking agents and is particularly valued for its ability to enhance material properties in various formulations. With the increasing demand for high-performance materials in sectors like coatings, adhesives, and 3D printing, 1,4-butanediol dimethylacrylate has gained significant attention from researchers and manufacturers alike.

The molecular structure of 1,4-butanediol dimethylacrylate features two reactive methacrylate groups connected by a flexible butylene spacer. This unique configuration contributes to its excellent polymerization characteristics and makes it particularly useful for creating crosslinked polymer networks. The compound's low viscosity and good solubility in common organic solvents further enhance its processing advantages, making it a preferred choice for many formulation chemists.

In recent years, the application of BDDMA in UV-curable systems has become a hot topic in material science. As industries shift toward more environmentally friendly processes, energy-curing technologies utilizing compounds like 1,4-butanediol dimethylacrylate have seen remarkable growth. The compound's ability to form durable coatings with excellent adhesion properties makes it particularly valuable for protective coatings in automotive and electronic applications.

The dental industry represents another significant application area for 1,4-butanediol dimethylacrylate. As part of dental composite formulations, this monomer contributes to the development of materials with optimal mechanical strength and wear resistance. With increasing focus on biocompatible materials in healthcare, researchers are exploring modified versions of BDDMA that maintain performance while improving biological compatibility.

Recent advancements in 3D printing materials have created new opportunities for 1,4-butanediol dimethylacrylate. The compound's ability to form highly crosslinked networks makes it suitable for stereolithography (SLA) resins, where it helps achieve precise dimensional stability and surface finish. As additive manufacturing continues to evolve, the demand for specialized monomers like BDDMA is expected to grow significantly.

From a technical perspective, 1,4-butanediol dimethylacrylate offers several advantages in polymer formulations. Its relatively low volatility compared to other methacrylate monomers reduces handling concerns, while its balanced reactivity allows for controlled polymerization processes. These characteristics make it particularly valuable for applications requiring precise cure control, such as in optical materials or electronic encapsulants.

The global market for 1,4-butanediol dimethylacrylate reflects the growing importance of advanced materials. Industry analysts note increasing demand from Asia-Pacific regions, particularly for applications in electronics packaging and specialty coatings. As sustainability becomes a key driver in material selection, the development of bio-based alternatives to traditional monomers like BDDMA has emerged as an important research direction.

Quality control and specification standards for 1,4-butanediol dimethylacrylate have become more stringent in recent years. Manufacturers typically provide detailed technical data sheets that include parameters such as purity levels, inhibitor content, and storage recommendations. These specifications are particularly important for applications in sensitive industries like medical devices or food-contact materials.

Looking toward the future, research into modified dimethacrylates based on the 1,4-butanediol dimethylacrylate structure shows promise for developing materials with tailored properties. Scientists are investigating various chemical modifications that could enhance specific characteristics such as thermal stability, flexibility, or reactivity profiles. These innovations may open new application areas for this versatile monomer.

For professionals working with 1,4-butanediol dimethylacrylate, understanding proper handling procedures and storage conditions remains essential. While the compound offers many technical benefits, appropriate safety measures should always be followed during handling and processing. Manufacturers typically provide comprehensive guidance documents covering these aspects to ensure safe and effective use of the material.

In conclusion, 1,4-Butanediol Dimethylacrylate (CAS No. 2082-81-7) continues to play a vital role in advanced material development across multiple industries. Its unique combination of chemical properties and processing advantages ensures its ongoing relevance in fields ranging from dental materials to industrial coatings. As material science advances and new applications emerge, this versatile monomer is likely to maintain its position as an important building block for innovative polymer systems.